1-acetyl-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H17F3N2O2/c1-10(21)20-7-5-11(6-8-20)14(22)19-13-4-2-3-12(9-13)15(16,17)18/h2-4,9,11H,5-8H2,1H3,(H,19,22)
• InChI Key: PWLDUFNUHWNUHT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H17F3N2O2
• Molecular Weight: 314.30 g/mol

Description

1-acetyl-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFP and is a member of the piperidine class of compounds. TFP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 313.32 g/mol.

Mechanism of Action

The mechanism of action of TFP is not fully understood, but it is believed to act as a selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is involved in pain perception and inflammation. By inhibiting TRPV1, TFP may reduce pain and inflammation in various conditions.
Biochemical and Physiological Effects:
TFP has been shown to exhibit potent analgesic and anti-inflammatory effects in various animal models. Studies have also shown that TFP can reduce the release of inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent. TFP has also been shown to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of TFP is its high purity and stability, making it suitable for use in various laboratory experiments. However, TFP is a relatively new compound, and its effects on human health are not fully understood. Therefore, caution should be exercised when handling and using TFP in laboratory experiments.

Future Directions

There are several future directions for the research and development of TFP. One of the primary directions is the development of novel drugs based on the TFP scaffold for the treatment of pain and inflammation. Another direction is the investigation of TFP's potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Further studies are also needed to fully understand the mechanism of action of TFP and its effects on human health.

Synthesis Methods

TFP can be synthesized using various methods, including the reaction of 3-(trifluoromethyl)aniline with acetic anhydride and piperidine in the presence of a catalyst. Another method involves the reaction of 3-(trifluoromethyl)benzoyl chloride with piperidine and acetic anhydride. These methods have been optimized to achieve high yields and purity of TFP.

Scientific Research Applications

TFP has been extensively studied for its potential applications in various scientific fields. One of the primary applications of TFP is in the field of medicinal chemistry, where it is used as a scaffold for the development of novel drugs. TFP has been shown to exhibit potent analgesic and anti-inflammatory effects, making it a promising candidate for the development of new pain relief drugs.